Cas no 1071216-94-8 (Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester)

Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester is a specialized sulfonate ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as an effective alkylating agent, particularly in the introduction of the 2-fluoro-5-nitrobenzyl group into target molecules. The electron-withdrawing nitro and fluoro substituents enhance its reactivity in nucleophilic substitution reactions. The compound exhibits good stability under controlled conditions, facilitating handling and storage. Its structural features make it valuable for constructing complex aromatic frameworks in medicinal chemistry and material science. The product is typically used in controlled environments due to its reactive nature, ensuring precise functionalization in synthetic pathways.

Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester structure

1071216-94-8 structure

Product Name:Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester

CAS No:1071216-94-8

MF:C₁₄H₁₂FNO₅S

MW:325.31218624115

CID:6296878

PubChem ID:86673337

Update Time:2025-06-07

Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester Chemical and Physical Properties

Names and Identifiers

- JJLYKNPMQYHLLE-UHFFFAOYSA-N
- toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester
- (2-fluoro-5-nitrophenyl)methyl 4-methylbenzene-1-sulfonate
- EN300-37153265
- SCHEMBL2012983
- 1071216-94-8
- Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester
- Inchi： 1S/C14H12FNO5S/c1-10-2-5-13(6-3-10)22(19,20)21-9-11-8-12(16(17)18)4-7-14(11)15/h2-8H,9H2,1H3
- InChI Key： JJLYKNPMQYHLLE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C(=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 325.04202182g/mol
Monoisotopic Mass: 325.04202182g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 97.6Å²

Toluene-4-sulfonic acid 2-fluoro-5-nitro-benzyl ester Pricemore >>

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Enamine	EN300-37153265-0.05g	(2-fluoro-5-nitrophenyl)methyl 4-methylbenzene-1-sulfonate	1071216-94-8	95.0%	0.05g	$468.0	2025-03-18
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